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Compound of Interest

Compound Name: 5-Nitropyridin-3-ol

Cat. No.: B065973 Get Quote

An In-depth Technical Guide on 5-Nitropyridin-3-ol

This guide provides an overview of the fundamental physicochemical properties of 5-
Nitropyridin-3-ol, a heterocyclic compound of interest in various research and development

domains. The information is tailored for researchers, scientists, and professionals in drug

development.

Core Molecular Data
The fundamental molecular characteristics of 5-Nitropyridin-3-ol are summarized below.

These values are critical for a range of applications, from analytical chemistry to computational

modeling.

Parameter Value Source

Molecular Formula C₅H₄N₂O₃

PubChem[1], CymitQuimica[2],

Matrix Fine Chemicals[3], Alfa

Chemistry[4]

Molecular Weight 140.10 g/mol PubChem[1]

Molecular Weight 140.098
CymitQuimica[2], Matrix Fine

Chemicals[3]

Molecular Weight 140.0969 Alfa Chemistry[4]
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Physicochemical Properties
5-Nitropyridin-3-ol, also known by its synonym 3-Hydroxy-5-nitropyridine, is a solid compound

that typically appears in a pale-yellow to yellow-brown form[2].

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 5-Nitropyridin-3-ol are

extensive and can be found in various chemical literature and patents. A generalized workflow

for its characterization often involves:

Synthesis: Chemical synthesis through nitration of a pyridine precursor.

Purification: Recrystallization or column chromatography to achieve the desired purity, often

96% or higher[4].

Structural Elucidation: Techniques such as Nuclear Magnetic Resonance (NMR)

spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) are employed to

confirm the chemical structure.

Purity Analysis: High-Performance Liquid Chromatography (HPLC) is commonly used to

determine the purity of the final compound.

Visualized Data Relationships
The following diagram illustrates the direct relationship between the compound's name and its

core molecular identifiers.

Figure 1: Core Molecular Data Relationship for 5-Nitropyridin-3-ol
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Core molecular data for 5-Nitropyridin-3-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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